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Deucravacitinib, formerly known as BMS-986165 and marketed as Sotyktu™, represents a
landmark achievement in the field of kinase inhibition for inmune-mediated diseases.[1][2][3]
Approved by the U.S. Food and Drug Administration (FDA) in September 2022 for the
treatment of moderate-to-severe plaque psoriasis, it is the first-in-class, oral, selective,
allosteric inhibitor of Tyrosine Kinase 2 (TYK2).[1][2][3] Unlike traditional Janus kinase (JAK)
inhibitors that compete with ATP at the conserved active site, Deucravacitinib employs a novel
mechanism, offering unprecedented selectivity and a distinct safety profile.[4][5][6] This guide
provides a comprehensive technical overview of its pharmacokinetics, pharmacodynamics, and
the methodologies used to characterize its unique profile.

A Novel Mechanism of Action: Allosteric Inhibition
of the TYK2 Pseudokinase Domain

The therapeutic innovation of Deucravacitinib lies in its unigue mechanism of action.[7] TYK2, a
member of the JAK family, is an intracellular kinase crucial for signaling pathways of key
cytokines such as interleukin (IL)-12, IL-23, and Type | interferons (IFNs), which are deeply
involved in the pathophysiology of psoriasis and other inflammatory conditions.[4][7][8]
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Structurally, TYK2 possesses a catalytic kinase domain (JH1) and a regulatory pseudokinase
domain (JH2). The JH2 domain naturally serves as an autoinhibitory regulator of the JH1
domain.[1] Deucravacitinib selectively binds to this regulatory JH2 domain, stabilizing an
inhibitory interaction between the JH2 and JH1 domains.[2] This allosteric binding locks the
entire enzyme in an inactive conformation, preventing receptor-mediated activation and the
subsequent phosphorylation of Signal Transducers and Activators of Transcription (STATS).[2]
This mechanism contrasts sharply with other JAK inhibitors that target the highly conserved
ATP-binding pocket within the active JH1 domain, a similarity that often leads to off-target
inhibition of JAK1, JAK2, and JAK3.[6]
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Caption: TYK2 Signaling and Deucravacitinib's Allosteric Inhibition.
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Pharmacokinetics: Profile of an Orally Administered
Selective Inhibitor

The pharmacokinetic (PK) profile of Deucravacitinib supports its once-daily oral dosing
regimen. Studies in healthy volunteers and patients have characterized its absorption,
distribution, metabolism, and excretion (ADME) properties.[4]

Absorption and Distribution

Deucravacitinib is rapidly absorbed following oral administration, with a high oral bioavailability
of approximately 99% in humans.[1][3] Peak plasma concentrations (Tmax) are typically
reached within 2-3 hours.[1] It exhibits protein binding of 82-90%.[3]

Metabolism and Excretion

The metabolism of Deucravacitinib is primarily mediated by the cytochrome P450 enzyme
CYP1A2.[3] It is converted to an active metabolite, BMT-153261, which has a comparable
pharmacological profile.[1][3] The drug has an elimination half-life of approximately 8-15 hours,
and a modest accumulation of 1.4 to 1.9-fold is observed after multiple doses.[4] Excretion
occurs through both feces and urine.[3]

. [ | Kineti

Parameter Value Reference
Bioavailability (F) ~99% [11[3]

Time to Peak (Tmax) 2-3 hours [1]
Steady-State Cmax 45 ng/mL (at 6 mg dose) [1]
Elimination Half-Life (t%2) 8-15 hours [4]

Protein Binding 82-90% [3]

Primary Metabolism CYP1A2 [3]

Active Metabolite BMT-153261 [11[3]
Accumulation (Multiple Dosing)  1.4-1.9 fold [4]
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Pharmacodynamics: Selective Target Engagement
and Biomarker Modulation

The pharmacodynamic (PD) effects of Deucravacitinib are a direct consequence of its selective
TYK2 inhibition, leading to the suppression of key inflammatory pathways.

Unprecedented Kinase Selectivity

The allosteric binding to the unique JH2 domain confers Deucravacitinib with an exceptional
selectivity profile.[5] In vitro whole blood assays demonstrate potent inhibition of the TYK2
pathway (stimulated by IL-12) while showing significantly less activity against pathways
mediated by other JAKs.[9] This high degree of selectivity is a key differentiator from pan-JAK
inhibitors and is believed to contribute to its favorable safety profile, notably the absence of a
black box warning required for other JAK inhibitors.[1]

. In Vitro Whole Blood IC50
Kinase Pathway (nM) Reference
n

Potent Inhibition (Specific
TYK2 (IL-12 — IFN-y) _ [9]
value proprietary)

JAK 1/3 (IL-2 - pSTAT5) >100-fold less potent vs TYK2 [8]
>2000-fold less potent vs

JAK2 (TPO - pSTAT3) [8]
TYK2

Downstream Pathway Inhibition

In clinical studies, Deucravacitinib demonstrated dose-dependent inhibition of the IL-12/IL-23
and Type | IFN pathways.[4] In a pharmacodynamic challenge study, healthy volunteers treated
with Deucravacitinib showed a dose-dependent inhibition of the expression of 53 IFN-regulated
genes following an in vivo challenge with IFNa-2a.[4]

Furthermore, in patients with psoriasis, treatment led to a significant, dose-dependent reduction
in serum levels of key biomarkers associated with the IL-23/Th17 pathway.[8] These
biomarkers, which are elevated in psoriatic lesions, include:
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IL-17A and IL-17C

IL-19 and IL-20

Beta-defensin 2

Peptidase inhibitor 3 (PI3)

The reduction of these biomarkers from baseline toward levels seen in healthy individuals
correlates with clinical improvement in skin pathology.[8]

Clinical Efficacy and Safety Profile

The clinical development program for Deucravacitinib, including the pivotal Phase 3 POETYK
PSO-1 and PSO-2 trials, established its efficacy and safety in moderate-to-severe plague
psoriasis.[2][7][10]

o Efficacy: The trials demonstrated the superiority of once-daily Deucravacitinib (6 mg) over
both placebo and twice-daily Otezla® (apremilast).[2][10] A significantly higher proportion of
patients treated with Deucravacitinib achieved the co-primary endpoints of at least a 75%
reduction in Psoriasis Area and Severity Index (PASI 75) and a static Physician's Global
Assessment (SPGA) score of clear or almost clear (0/1) at week 16.[7][10]

o Safety: The overall safety profile has been well-tolerated and consistent across clinical trials.
[6][11] The most commonly reported adverse events (AES) include nasopharyngitis, upper
respiratory tract infections, headache, and diarrhea.[11] The frequency of serious AEs was
low and comparable to placebo in initial studies.[4][6]

Key Experimental Protocols
Protocol: In Vitro Whole Blood Assay for TYK2
Selectivity

This protocol outlines a method to determine the half-maximal inhibitory concentration (IC50)
and assess the selectivity of a TYK2 inhibitor.

Objective: To measure the functional inhibition of the TYK2 signaling pathway relative to
JAK1/3 and JAK2 pathways in a physiologically relevant matrix.
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Methodology:

e Blood Collection: Collect fresh human whole blood from healthy donors into sodium heparin-
containing tubes.

o Compound Preparation: Prepare a serial dilution of Deucravacitinib (and comparator JAK
inhibitors) in DMSO. The final DMSO concentration in the assay should be <0.1%.

¢ Pre-incubation: Aliquot whole blood into 96-well plates. Add the diluted compounds to the
blood and pre-incubate for 1 hour at 37°C to allow for cell penetration.

o Pathway-Specific Stimulation:
o TYK2 Pathway: Stimulate with a combination of IL-12 and IL-18.
o JAK1/3 Pathway: Stimulate with IL-2.
o JAK2 Pathway: Stimulate with Thrombopoietin (TPO).

e Incubation: Incubate the stimulated plates for a pre-determined time (e.g., 24 hours for
cytokine production, 15-30 minutes for phosphorylation) at 37°C.

e Endpoint Measurement:

o TYK2 Endpoint: Lyse the red blood cells. Use an ELISA or similar immunoassay to
measure the concentration of Interferon-gamma (IFN-y) in the plasma supernatant.

o JAK1/3 & JAK2 Endpoints: Immediately after stimulation, fix the cells and permeabilize
them. Use flow cytometry to measure the phosphorylation of STAT5 (for JAK1/3) in T-cells
and STAT3 (for JAK2) in platelets using phospho-specific antibodies.

« Data Analysis: Plot the endpoint response against the logarithm of the inhibitor
concentration. Use a four-parameter logistic regression model to calculate the 1C50 value for
each pathway. Selectivity is determined by the ratio of IC50 values (e.g., IC50 JAK1 /IC50
TYK2).
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Caption: Workflow for In Vitro Whole Blood Selectivity Assay.

Conclusion

Deucravacitinib (BMS-986165) is a highly differentiated therapeutic agent, defined by its novel
allosteric mechanism of action that confers exceptional selectivity for TYK2. Its
pharmacokinetic profile is well-suited for once-daily oral administration, demonstrating high
bioavailability and predictable metabolism. The pharmacodynamics show potent and selective
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on-target inhibition of TYK2-mediated pathways, which translates to robust clinical efficacy in

immune-mediated diseases like psoriasis. This unique profile, which separates it from

traditional JAK inhibitors, establishes Deucravacitinib as a significant advancement and a

cornerstone of targeted oral therapy for immunological disorders.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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